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Compound Name: 4-Amino-3-(tert-butyl)benzonitrile

Cat. No.: B3179613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the discovery, synthesis, and

known properties of 4-Amino-3-(tert-butyl)benzonitrile (CAS No: 1369783-60-7). The

document collates available data on its chemical characteristics and outlines the generally

accepted synthetic pathway. It is intended to serve as a foundational resource for researchers

in organic synthesis, medicinal chemistry, and materials science. It is important to note that

while the compound is commercially available as a research chemical, detailed experimental

data and potential biological activities are not extensively documented in publicly accessible

literature.

Introduction
4-Amino-3-(tert-butyl)benzonitrile is a substituted benzonitrile derivative. Benzonitrile and its

derivatives are significant structural motifs in many areas of chemistry, including

pharmaceuticals and agrochemicals. The presence of the amino, tert-butyl, and nitrile

functional groups on the benzene ring suggests a range of potential chemical reactivities and

applications. The bulky tert-butyl group, in particular, introduces steric hindrance that can

influence the regioselectivity of further chemical modifications. This compound is primarily

utilized as a chemical intermediate in the synthesis of more complex molecules.[1]
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Chemical and Physical Properties
Detailed experimental data on the physical properties of 4-Amino-3-(tert-butyl)benzonitrile
are not readily available in the reviewed literature. The following table summarizes the basic

molecular information.

Property Value Source

CAS Number 1369783-60-7 [2][3]

Molecular Formula C₁₁H₁₄N₂ N/A

Molecular Weight 174.24 g/mol [2]

Purity
97% - 98% (as per commercial

suppliers)
[3][4]

Storage 2-8°C, light-proof, inert gas [4]

Synthesis
The most commonly cited method for the synthesis of 4-Amino-3-(tert-butyl)benzonitrile is a

two-step process starting from 4-tert-butylbenzonitrile.[2] A detailed experimental protocol with

specific quantities, reaction times, and purification methods is not available in the public

domain. The general workflow is outlined below.

Logical Workflow for the Synthesis of 4-Amino-3-(tert-
butyl)benzonitrile
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Step 1: Nitration

Step 2: Reduction

4-tert-butylbenzonitrile

3-nitro-4-(tert-butyl)benzonitrile
Electrophilic Aromatic Substitution

Nitrating Mixture
(HNO₃/H₂SO₄)

4-Amino-3-(tert-butyl)benzonitrile

Reduction of Nitro Group

Reducing Agent
(e.g., H₂/Pd or Fe/acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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